molecular formula C12H14N4O2 B8607246 6-Amino-3-methyl-5-(phenylmethylamino)pyrimidine-2,4-dione

6-Amino-3-methyl-5-(phenylmethylamino)pyrimidine-2,4-dione

Cat. No.: B8607246
M. Wt: 246.27 g/mol
InChI Key: NZJRDZMLYKCMGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Amino-3-methyl-5-(phenylmethylamino)pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N4O2

Molecular Weight

246.27 g/mol

IUPAC Name

6-amino-5-(benzylamino)-3-methyl-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C12H14N4O2/c1-16-11(17)9(10(13)15-12(16)18)14-7-8-5-3-2-4-6-8/h2-6,14H,7,13H2,1H3,(H,15,18)

InChI Key

NZJRDZMLYKCMGH-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C(=C(NC1=O)N)NCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 6-amino-3-methyl-5-(phenylmethyleneamino )pyrimidine-2,4-dione (85 g=0.35 mol) to CH2Cl2 (1.6L) and MeOH (1.6L). Stir the suspension, add HOAc (21.9 ml=0.35 mol), then NaCNBH3 (21.9 g=0.35 mol). Stir 1.5 hr, and add HOAc (2 ml) and NaCNBH3 (2.0 g). After another 30 min, concentrate to ca. 1.6L on a rotovap (35° C. bath). Chill the crystalline mixture, filter, and wash with cold MeOH. Stir the product 15 min in 0.5L boiling MeOH, chill, filter, and dry to obtain the title compound, m.p. 206°-218° C.
Name
6-amino-3-methyl-5-(phenylmethyleneamino )pyrimidine-2,4-dione
Quantity
85 g
Type
reactant
Reaction Step One
Quantity
1.6 L
Type
reactant
Reaction Step One
Name
Quantity
1.6 L
Type
solvent
Reaction Step One
Quantity
21.9 g
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
Quantity
21.9 mL
Type
solvent
Reaction Step Four

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